Cas no 1519248-16-8 (7-Bromo-1-methyl-1H-benzod1,2,3triazole)

7-Bromo-1-methyl-1H-benzod1,2,3triazole is a heterocyclic compound featuring a benzotriazole core substituted with a bromine atom at the 7-position and a methyl group at the 1-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. The methyl group improves stability and solubility in organic solvents. Its well-defined reactivity profile and compatibility with modern synthetic methodologies make it a practical choice for constructing complex molecular architectures.

7-Bromo-1-methyl-1H-benzod1,2,3triazole structure

1519248-16-8 structure

Product Name:7-Bromo-1-methyl-1H-benzod1,2,3triazole

CAS No:1519248-16-8

MF:C₇H₆BrN₃

MW:212.046639919281

CID:5055944

PubChem ID:83681314

Update Time:2026-02-28

7-Bromo-1-methyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole
- 7-bromo-1-methylbenzotriazole
- 7-Bromo-1-methyl-1H-1,2,3-benzotriazole
- MFCD28246621
- EN300-103136
- SY345588
- 1519248-16-8
- A1-26147
- AS-83819
- E81509
- CS-0129643
- SCHEMBL20239456
- 7-Bromo-1-methyl-1H-benzod1,2,3triazole
- Inchi： 1S/C7H6BrN3/c1-11-7-5(8)3-2-4-6(7)9-10-11/h2-4H,1H3
- InChI Key： QGYADPTXUAHPQF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1N(C)N=N2

Computed Properties

Exact Mass: 210.97451g/mol
Monoisotopic Mass: 210.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 30.7

7-Bromo-1-methyl-1H-benzod1,2,3triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0129643-100mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8	98.13%	100mg	$188.0	2022-04-27
ChemScence	CS-0129643-250mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8	98.13%	250mg	$270.0	2022-04-27
Chemenu	CM338157-100mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8	95%+	100mg	$240	2021-08-18
Chemenu	CM338157-250mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8	95%+	250mg	$400	2021-08-18
TRC	B284380-100mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8		100mg	$ 620.00	2022-06-07
TRC	B284380-250mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8		250mg	$ 1290.00	2022-06-07
TRC	B284380-500mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8		500mg	$ 2060.00	2022-06-07
Chemenu	CM338157-100mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8	95%+	100mg	$185	2023-03-05
Chemenu	CM338157-250mg	7-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole	1519248-16-8	95%+	250mg	$308	2023-03-05
Enamine	EN300-103136-0.05g	7-bromo-1-methyl-1H-1,2,3-benzotriazole	1519248-16-8	95%	0.05g	$113.0	2023-10-28